Cas no 910037-26-2 ((1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methanol)

• Product Name: (1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methanol
• CAS No: 910037-26-2
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 803028
• PubChem ID: 24229707
• Update Time: 2025-06-03

(1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol,1-thieno[3,2-d]pyrimidin-4-yl-
• (1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-yl)methanol
• 4-[4-(Hydroxymethyl)piperidin-1-yl]thieno[3,2-d]pyrimidine
• (1-Thieno[3,2-d]pyrimidin-4-ylpiperid-4-yl)methanol
• 910037-26-2
• (1-Thieno[3,2-d]pyrimidin-4-ylpiperid-4-yl)methanol, AldrichCPR
• (1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methanol
• AKOS008143794
• MS-22559
• [1-(Thieno[3,2-d]pyrimidin-4-yl)piperidin-4-yl]methanol
• Z645234000
• DTXSID70640412
• CCG-320616
• (1-(Thieno[3,2-d]pyrimidin-4-yl)piperidin-4-yl)methanol
• FT-0716924
• CS-0355078
• DB-078881
• (1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methanol

• Inchi： 1S/C12H15N3OS/c16-7-9-1-4-15(5-2-9)12-11-10(3-6-17-11)13-8-14-12/h3,6,8-9,16H,1-2,4-5,7H2
• InChI Key： UXMVQNYPOJJGNA-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(N=CN=2)N1CCC(CO)CC1

Computed Properties

• Exact Mass: 249.09400
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Melting Point: 126-128.5
• PSA: 77.49000
• LogP: 1.96500

(1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methanol Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on (1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methanol

Introduction to (1-Thieno[3,2-d]pyrimidin-4-yl)piperid-4-yl)methanol (CAS No. 910037-26-2)

The compound (1-Thieno[3,2-d]pyrimidin-4-yl)piperid-4-yl)methanol (CAS No. 910037-26-2) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a thienopyrimidine ring system and a piperidine moiety, which are connected through a methylene group. The thienopyrimidine core is a heterocyclic structure that has been extensively studied for its potential in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for potential pharmaceutical applications. The piperidine ring, a six-membered saturated heterocycle, contributes to the molecule's flexibility and ability to interact with biological targets, making it an attractive scaffold for further functionalization.

One of the most promising aspects of (1-Thieno[3,2-d]pyrimidin-4-yl)piperid-4-yl)methanol is its demonstrated bioactivity in preclinical studies. Research published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* has highlighted its potential as a lead compound for treating various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that this compound exhibits potent inhibitory activity against key enzymes involved in cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and protein kinase B (PKB/Akt). These findings underscore its potential as a novel therapeutic agent.

In addition to its pharmacological properties, the compound's structural features make it an excellent candidate for further chemical modification. The thienopyrimidine ring can be easily functionalized with various substituents to enhance its bioavailability, selectivity, and efficacy. For example, researchers have explored the incorporation of electron-withdrawing groups to improve binding affinity to target proteins. Such modifications have led to derivatives with enhanced potency and reduced off-target effects.

From a synthetic perspective, the development of novel routes to construct this compound has been a focal point of recent research efforts. Traditional methods often involve multi-step syntheses with low yields and complex purification steps. However, innovative approaches such as click chemistry and organocatalysis have simplified the synthesis process, enabling faster and more efficient production of the compound. These advancements are critical for transitioning from laboratory-scale synthesis to industrial-scale production.

Another area of interest is the study of this compound's pharmacokinetic properties. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is essential for evaluating its suitability as a drug candidate. Preclinical studies have shown that (1-Thieno[3,2-d]pyrimidin-4-yl)piperid-4-yl)methanol exhibits favorable pharmacokinetic characteristics, including moderate solubility and acceptable oral bioavailability. These attributes make it a strong candidate for further development into an orally administered therapeutic agent.

Moreover, computational modeling techniques such as molecular docking and quantum mechanics have played a pivotal role in elucidating the compound's interaction with biological targets at the molecular level. These studies have provided valuable insights into the binding modes and key residues responsible for its activity. For example, molecular dynamics simulations have revealed that the thienopyrimidine ring forms critical hydrogen bonds with residues in the active site of target enzymes, contributing significantly to its inhibitory activity.

The integration of experimental and computational approaches has also facilitated structure-based drug design efforts targeting this compound. By analyzing the three-dimensional structure of protein-ligand complexes, researchers can identify opportunities for further optimization. For instance, identifying regions on the molecule that are not engaged in productive interactions with the target can guide subsequent chemical modifications aimed at improving potency or selectivity.

In conclusion,(1-Thieno[3,2-d]pyrimidin-4-yl)piperid-4-yl)methanol (CAS No. 910037-26-2) represents a promising lead compound with significant potential in drug discovery and development. Its unique structural features, coupled with advancements in synthetic methodology and computational modeling techniques